Cas no 178987-11-6 (1-propoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-propoxy-3-(trifluoromethyl)benzene
• CAS No: 178987-11-6
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• MDL: MFCD24447537
• CID: 1366842
• PubChem ID: 18415306
• Update Time: 2025-04-20

1-propoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-propoxy-3-(trifluoromethyl)benzene
• 1-(Trifluoromethyl)-3-propoxybenzene
• 178987-11-6
• OLCFGXDJMJTWTH-UHFFFAOYSA-N
• SCHEMBL171811
• AB91370

• MDL： MFCD24447537
• Inchi： 1S/C10H11F3O/c1-2-6-14-9-5-3-4-8(7-9)10(11,12)13/h3-5,7H,2,6H2,1H3
• InChI Key： OLCFGXDJMJTWTH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCCC)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų